Cas no 18905-15-2 ()

18905-15-2 structure
structure
Product name:
CAS No:18905-15-2
MF:C6H5O6
MW:173.100302457809
CID:6648025
PubChem ID:6946681

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C6H8O6/c7-4(8)1-3(6(11)12)2-5(9)10/h3H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/p-3
    • InChI Key: KQTIIICEAUMSDG-UHFFFAOYSA-K
    • SMILES: [O-]C(C(CC(=O)[O-])CC(=O)[O-])=O

Computed Properties

  • Exact Mass: 173.00861288g/mol
  • Monoisotopic Mass: 173.00861288g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 120Ų
  • XLogP3: 0.7

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